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Compound of Interest

Compound Name:
2-Methyl-4,6-

bis(trichloromethyl)-1,3,5-triazine

CAS No.: 949-42-8

Cat. No.: B1265455

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Substituted triazines are a versatile class of heterocyclic compounds that have garnered

significant attention in medicinal chemistry due to their broad spectrum of biological activities.

Their structural versatility allows for the fine-tuning of their pharmacological properties, leading

to the development of potent anticancer and antifungal agents. This guide provides an

objective comparison of the performance of various substituted triazine derivatives, supported

by experimental data, detailed methodologies, and visual representations of their mechanisms

of action and experimental workflows.

Anticancer Applications of Substituted Triazines
Substituted triazines have demonstrated promising anticancer activity against a range of

cancer cell lines. Their mechanism of action often involves the inhibition of key signaling

pathways crucial for cancer cell proliferation and survival, such as the PI3K/mTOR pathway.
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The following table summarizes the in vitro anticancer activity (IC50 values) of representative

substituted triazine derivatives against various cancer cell lines. The data is compiled from

multiple studies to facilitate a comparative analysis of their potency.
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Compound ID
Substitution
Pattern

Cancer Cell
Line

IC50 (µM) Reference

Imamine-Triazine

4f

N2-allyl-6-chloro-

N4-(4-methyl-3-

((4-(pyridin-3-yl)

pyrimidin-2-yl)

amino)

phenyl)-1,3,5-

triazine-2,4-

diamine

MDA-MB-231

(Breast)
6.25 [1]

Imamine-Triazine

4k

6-chloro-N2-

cyclohexyl-N4-

(4-methyl-3-((4-

(pyridin-3-yl)

pyrimidin-2-yl)

amino)

phenyl)-1,3,5-

triazine-2,4-

diamine

MDA-MB-231

(Breast)
8.18 [1]

Imatinib (Control) -
MDA-MB-231

(Breast)
35.50 [1]

Alkenyl-Triazine

14

4-(E)-ethenyl-6-

alkylamino-1,3,5-

triazin-2-ylamine

derivative

A498 (Renal) Low micromolar [2]

Alkenyl-Triazine

17

4-(E)-ethenyl-6-

alkylamino-1,3,5-

triazin-2-ylamine

derivative

COLO 205

(Colon)
Low micromolar [2]

Phenylamino-s-

triazine 1d

Mono-substituted

s-triazine
MCF7 (Breast) 0.2 [3]

Phenylamino-s-

triazine 3b

4-F-Ar,

dimorpholino
MCF7 (Breast) 6.19 [3]
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Paclitaxel

(Control)
- MCF7 (Breast) 2.35 [3]

Doxorubicin

(Control)
- MCF7 (Breast) 10.52 [3]

Triazine-based

Chalcone 33a

Pyrimido[4,5-b]

[1][4]diazepine

derivative

MOLT-4

(Leukemia)
< 0.01 [5]

Experimental Protocol: MTT Assay for Cytotoxicity
The anticancer activity of substituted triazines is commonly evaluated using the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures

the metabolic activity of cells, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT

to purple formazan crystals. These crystals are then solubilized, and the absorbance of the

resulting solution is measured, which is directly proportional to the number of viable cells.[6][7]

Procedure:

Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and

incubated for 24 hours to allow for attachment.[6]

Compound Treatment: The cells are then treated with various concentrations of the

substituted triazine compounds and a positive control (e.g., a known anticancer drug) for a

specified period (e.g., 48 or 72 hours).[6]

MTT Addition: After the treatment period, the medium is replaced with a fresh medium

containing MTT solution (0.5 mg/mL), and the plate is incubated for 2-4 hours at 37°C.[6][7]

Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent,

such as dimethyl sulfoxide (DMSO), is added to dissolve the formazan crystals.[6][7]

Absorbance Measurement: The absorbance of each well is measured using a microplate

reader at a wavelength of 570 nm.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11959361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11959361/
https://pubs.rsc.org/en/content/articlelanding/2024/nj/d4nj00819g
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://www.mdpi.com/1422-0067/25/7/3623
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_MTT_Assay_for_Anticancer_Agent_158_Cytotoxicity.pdf
https://www.researchhub.com/post/1955/detailed-protocol-for-mtt-cell-viability-and-proliferation-assay
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_MTT_Assay_for_Anticancer_Agent_158_Cytotoxicity.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_MTT_Assay_for_Anticancer_Agent_158_Cytotoxicity.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_MTT_Assay_for_Anticancer_Agent_158_Cytotoxicity.pdf
https://www.researchhub.com/post/1955/detailed-protocol-for-mtt-cell-viability-and-proliferation-assay
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_MTT_Assay_for_Anticancer_Agent_158_Cytotoxicity.pdf
https://www.researchhub.com/post/1955/detailed-protocol-for-mtt-cell-viability-and-proliferation-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265455?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The percentage of cell viability is calculated relative to untreated control cells.

The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then

determined from the dose-response curve.

Signaling Pathway: PI3K/mTOR Inhibition by Substituted
Triazines
Many anticancer triazine derivatives exert their effect by inhibiting the phosphatidylinositol 3-

kinase (PI3K)/mammalian target of rapamycin (mTOR) signaling pathway. This pathway is a

critical regulator of cell growth, proliferation, survival, and metabolism, and its aberrant

activation is a hallmark of many cancers.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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